Cas no 1536760-94-7 (2,3,4-Trifluoro-5-methylaniline)
1536760-94-7 structure
Product Name:2,3,4-Trifluoro-5-methylaniline
CAS No:1536760-94-7
MF:C7H6F3N
MW:161.124452114105
CID:4701632
Update Time:2023-08-15
2,3,4-Trifluoro-5-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-TRIFLUORO-5-METHYLANILINE
- 2,3,4-Trifluoro-5-methylaniline
-
- Inchi： 1S/C7H6F3N/c1-3-2-4(11)6(9)7(10)5(3)8/h2H,11H2,1H3
- InChI Key： VKILKXREWPWNGG-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C=C1C)N)F)F
Computed Properties
- Exact Mass: 161.04523368 g/mol
- Monoisotopic Mass: 161.04523368 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26
- Molecular Weight: 161.12
2,3,4-Trifluoro-5-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303443-1g |
2,3,4-Trifluoro-5-methylaniline |
1536760-94-7 | 1g |
£240.00 | 2025-02-21 | ||
| Apollo Scientific | PC303443-5g |
2,3,4-Trifluoro-5-methylaniline |
1536760-94-7 | 5g |
£736.00 | 2025-02-21 | ||
| TRC | T195170-250mg |
2,3,4-Trifluoro-5-methylaniline |
1536760-94-7 | 250mg |
$ 360.00 | 2022-06-03 | ||
| TRC | T195170-500mg |
2,3,4-Trifluoro-5-methylaniline |
1536760-94-7 | 500mg |
$ 595.00 | 2022-06-03 | ||
| Cooke Chemical | LN9171558-1g |
2,3 |
1536760-94-7 | 4-Trifluoro-5-methylaniline | 1g |
RMB 2290.40 | 2025-02-21 |
2,3,4-Trifluoro-5-methylaniline Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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